Cas no 919866-35-6 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methylpropanamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methylpropanamide
• CAS No: 919866-35-6
• MF: C₁₇H₁₉N₅O₂
• MW: 325.365062952042
• CID: 5496111
• PubChem ID: 16811218
• Update Time: 2025-10-24

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• AKOS024470602
• F2823-0799
• N-[1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-2-methylpropanamide
• N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)isobutyramide
• 919866-35-6
• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-methylpropanamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methylpropanamide

• Inchi： 1S/C17H19N5O2/c1-10(2)16(23)20-21-9-18-15-14(17(21)24)8-19-22(15)13-6-5-11(3)12(4)7-13/h5-10H,1-4H3,(H,20,23)
• InChI Key： RLZWIGJKLYLWEV-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3=CC=C(C)C(C)=C3)C=2N=CN1NC(C(C)C)=O

Computed Properties

• Exact Mass: 325.15387487g/mol
• Monoisotopic Mass: 325.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.6Ų

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-methylpropanamide

Comprehensive Overview of N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methylpropanamide (CAS No. 919866-35-6)

The compound N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methylpropanamide (CAS No. 919866-35-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure, featuring a pyrazolo[3,4-d]pyrimidine core, positions it as a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways. Researchers are increasingly interested in its applications due to its unique pharmacophore properties, which could lead to breakthroughs in treating chronic diseases.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine. The 3,4-dimethylphenyl moiety in this compound enhances its binding affinity to specific biological targets, making it a subject of intense study in oncology and immunology. Computational modeling and high-throughput screening have identified its potential to modulate key cellular processes, aligning with current trends in personalized therapeutics. This aligns with frequent search queries such as "new kinase inhibitors 2024" and "pyrazolo[3,4-d]pyrimidine derivatives in cancer therapy."

The synthesis of CAS No. 919866-35-6 involves multi-step organic reactions, including condensation and cyclization, to achieve high purity and yield. Its propanamide side chain contributes to improved solubility and bioavailability, addressing common challenges in drug formulation. Laboratories focusing on structure-activity relationship (SAR) studies prioritize this compound for its versatility in medicinal chemistry. SEO-optimized terms like "pyrazolo-pyrimidine synthesis" and "bioactive propanamide derivatives" reflect growing academic and industrial interest.

Beyond its biochemical relevance, N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-methylpropanamide is also explored in material science for its photophysical properties. Its conjugated system enables potential applications in organic electronics, resonating with searches for "fluorescent small molecules" and "materials for optoelectronic devices." This dual applicability underscores its interdisciplinary value, bridging gaps between chemistry and engineering.

Safety and regulatory compliance are paramount in handling this compound. While not classified as hazardous, proper storage under inert conditions ensures stability. Researchers frequently inquire about "CAS 919866-35-6 MSDS" and "safe handling of pyrazolo-pyrimidines," emphasizing the need for clear guidelines. Its non-toxic profile at therapeutic doses further supports its candidacy for preclinical trials, a topic often searched alongside "drug development pipelines."

In conclusion, CAS No. 919866-35-6 represents a convergence of innovation and practicality in modern science. Its structural complexity and functional adaptability make it a cornerstone for future discoveries, whether in targeted drug delivery or advanced materials. By addressing both niche academic questions and broader industrial trends, this compound continues to captivate researchers worldwide.